Cas no 2138336-32-8 (5-Pyrimidinemethanamine, 4-ethyl-2-(trichloromethyl)-)

• Product Name: 5-Pyrimidinemethanamine, 4-ethyl-2-(trichloromethyl)-
• CAS No: 2138336-32-8
• MF: C₈H₁₀Cl₃N₃
• MW: 254.544098377228
• CID: 5294749
• Update Time: 2025-05-30

5-Pyrimidinemethanamine, 4-ethyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanamine, 4-ethyl-2-(trichloromethyl)-

• Inchi： 1S/C8H10Cl3N3/c1-2-6-5(3-12)4-13-7(14-6)8(9,10)11/h4H,2-3,12H2,1H3
• InChI Key： LGZNUBOZJQXVLB-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC=C(CN)C(CC)=N1

Additional information on 5-Pyrimidinemethanamine, 4-ethyl-2-(trichloromethyl)-

5-Pyrimidinemethanamine, 4-Ethyl-2-(Trichloromethyl): A Comprehensive Overview

5-Pyrimidinemethanamine, 4-Ethyl-2-(Trichloromethyl), also known by its CAS number 2138336-32-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The structure of 5-Pyrimidinemethanamine, 4-Ethyl-2-(Trichloromethyl) is characterized by a pyrimidine ring with specific substituents that confer unique chemical and biological properties.

The pyrimidine ring in this compound serves as a central scaffold, with the methanamine group attached at position 5. This substitution pattern is critical for its interactions with biological systems. The 4-Ethyl group introduces hydrophobicity, while the 2-(Trichloromethyl) substituent adds electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties and receptor binding affinities.

One of the most promising aspects of 5-Pyrimidinemethanamine, 4-Ethyl-2-(Trichloromethyl) is its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in various pathological processes. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase implicated in cancer progression. The trichloromethyl group was found to play a crucial role in enhancing enzyme binding through hydrophobic interactions and electrostatic complementarity.

In addition to its enzymatic activity, 5-Pyrimidinemethanamine, 4-Ethyl-2-(Trichloromethyl) has shown potential in modulating cellular signaling pathways. A recent investigation revealed that the compound can interfere with the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. This finding underscores its potential as an anticancer agent, particularly for tumors resistant to conventional therapies.

The synthesis of 5-Pyrimidinemethanamine, 4-Ethyl-2-(Trichloromethyl) involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic techniques. The introduction of the trichloromethyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous-flow reactors, which offer advantages in terms of reaction efficiency and scalability.

From an analytical standpoint, the characterization of 5-Pyrimidinemethanamine, 4-Ethyl-2-(Trichloromethyl) has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and confirm the presence of all functional groups. Stability studies have also been conducted under various conditions (e.g., temperature, pH), revealing that the compound maintains its integrity under physiological conditions relevant to pharmaceutical applications.

Looking ahead, the development of 5-Pyrimidinemethanamine, 4-Ethyl-2-(Trichloromethyl) into a clinically viable drug will require further preclinical testing to evaluate its safety profile and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process. Moreover, computational modeling techniques such as molecular docking and pharmacophore mapping will play a pivotal role in optimizing the compound's properties for therapeutic use.

In conclusion, 5-Pyrimidinemethanamine, 4-Ethyl-2-(Trichloromethyl) represents a compelling candidate for drug development due to its unique chemical structure and promising biological activities. As research continues to uncover its full potential, this compound holds the promise of contributing to advancements in medicinal chemistry and personalized medicine.